4-(1,3-benzoxazol-2-ylthio)-3-nitrobenzoic acid

• IUPAC Name: 4-(1,3-benzoxazol-2-ylsulfanyl)-3-nitrobenzoic acid
• InChI: InChI=1S/C14H8N2O5S/c17-13(18)8-5-6-12(10(7-8)16(19)20)22-14-15-9-3-1-2-4-11(9)21-14/h1-7H,(H,17,18)
• InChI Key: RQKBFPNFGQMXSC-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C2C(=C1)N=C(O2)SC3=C(C=C(C=C3)C(=O)O)[N+](=O)[O-]
• Molecular Formula: C14H8N2O5S
• Molecular Weight: 316.29 g/mol

Description

4-(1,3-benzoxazol-2-ylthio)-3-nitrobenzoic acid, also known as BNBT, is a synthetic compound that has gained attention in the scientific community due to its potential applications in various fields, including medicinal chemistry and biochemical research.

Mechanism of Action

The mechanism of action of 4-(1,3-benzoxazol-2-ylthio)-3-nitrobenzoic acid as an anti-cancer agent is not fully understood. However, it has been proposed that 4-(1,3-benzoxazol-2-ylthio)-3-nitrobenzoic acid may inhibit the activity of enzymes involved in DNA replication and repair. As a fluorescent probe, 4-(1,3-benzoxazol-2-ylthio)-3-nitrobenzoic acid binds to proteins and other biomolecules in cells, allowing for their visualization under a microscope.
Biochemical and Physiological Effects:
4-(1,3-benzoxazol-2-ylthio)-3-nitrobenzoic acid has been shown to induce cell cycle arrest and apoptosis in cancer cells. It has also been shown to inhibit the migration and invasion of cancer cells. As a fluorescent probe, 4-(1,3-benzoxazol-2-ylthio)-3-nitrobenzoic acid has been used to visualize the distribution of proteins and other biomolecules in cells.

Advantages and Limitations for Lab Experiments

One advantage of using 4-(1,3-benzoxazol-2-ylthio)-3-nitrobenzoic acid in lab experiments is its ability to selectively target cancer cells. However, one limitation is its potential toxicity to normal cells. Additionally, 4-(1,3-benzoxazol-2-ylthio)-3-nitrobenzoic acid may require modifications to improve its solubility and stability in biological systems.

Future Directions

Further research is needed to fully understand the mechanism of action of 4-(1,3-benzoxazol-2-ylthio)-3-nitrobenzoic acid as an anti-cancer agent. Additionally, modifications to the structure of 4-(1,3-benzoxazol-2-ylthio)-3-nitrobenzoic acid may improve its efficacy and reduce its toxicity. 4-(1,3-benzoxazol-2-ylthio)-3-nitrobenzoic acid may also have potential applications in other fields, such as bioimaging and drug delivery.

Synthesis Methods

4-(1,3-benzoxazol-2-ylthio)-3-nitrobenzoic acid can be synthesized by coupling 4-amino-3-nitrobenzoic acid and 2-mercaptobenzoxazole in the presence of a coupling agent such as N,N'-dicyclohexylcarbodiimide (DCC) and a catalyst such as 4-dimethylaminopyridine (DMAP). The reaction is carried out in a suitable solvent such as dichloromethane or dimethylformamide (DMF) under reflux conditions. After the reaction is complete, the product is purified by column chromatography.

Scientific Research Applications

4-(1,3-benzoxazol-2-ylthio)-3-nitrobenzoic acid has been studied for its potential applications in medicinal chemistry, specifically as an anti-cancer agent. It has been shown to inhibit the growth of various cancer cell lines, including breast, colon, and lung cancer cells. 4-(1,3-benzoxazol-2-ylthio)-3-nitrobenzoic acid has also been studied for its potential use as a fluorescent probe for imaging biological systems.